Cas no 51148-68-6 (11-Dodecenal)

• Product Name: 11-Dodecenal
• CAS No: 51148-68-6
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 373413
• PubChem ID: 3016614
• Update Time: 2025-04-19

11-Dodecenal Chemical and Physical Properties

Names and Identifiers

• 11-Dodecenal
• dodec-11-en-1-al
• dodec-11-enal
• SCHEMBL1701705
• 51148-68-6
• LRLMEXPRIMROMY-UHFFFAOYSA-N
• AKOS006324991
• NS00056275
• DTXSID50199170
• EINECS 257-016-8

• Inchi： 1S/C12H22O/c1-2-3-4-5-6-7-8-9-10-11-12-13/h2,12H,1,3-11H2
• InChI Key： LRLMEXPRIMROMY-UHFFFAOYSA-N
• SMILES： O=CCCCCCCCCCC=C

Computed Properties

• Exact Mass: 182.16716
• Monoisotopic Mass: 182.167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 10
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.832
• Boiling Point: 250.9°Cat760mmHg
• Flash Point: 105.1°C
• Refractive Index: 1.438
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes